4-(4-chlorophenylsulfonamido)-N-(3-cyanothiophen-2-yl)benzamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonylamino]-N-(3-cyanothiophen-2-yl)benzamide
• InChI: InChI=1S/C18H12ClN3O3S2/c19-14-3-7-16(8-4-14)27(24,25)22-15-5-1-12(2-6-15)17(23)21-18-13(11-20)9-10-26-18/h1-10,22H,(H,21,23)
• InChI Key: MSEMCANBRMSIGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=CS2)C#N)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H12ClN3O3S2
• Molecular Weight: 417.9 g/mol

Description

4-(4-chlorophenylsulfonamido)-N-(3-cyanothiophen-2-yl)benzamide, also known as CB-30865, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells.

Scientific Research Applications

Synthesis and Biological Activity

Sulfonamides, including compounds similar to 4-(4-chlorophenylsulfonamido)-N-(3-cyanothiophen-2-yl)benzamide, have been synthesized and evaluated for their biological activities. For instance, the synthesis of N-benzyl carboxamides and their subsequent reaction with chlorosulfonic acid has been reported to produce sulfonyl chlorides, which are then condensed with nucleophiles to yield various derivatives. These compounds have been preliminarily screened for biological activities against fungi, insects, and weeds, indicating the potential for agricultural and medicinal applications (Cremlyn, Ellis, & Pinney, 1989).

Molecular Interactions and Crystal Structures

The study of sulfonamides extends to understanding their molecular interactions in crystals and solutions. For example, the crystal structures of various chlorophenyl-benzene-sulfonamide derivatives have been solved, providing insights into temperature dependencies of saturated vapor pressure, thermodynamic functions of sublimation processes, solubility, solvation, and distribution parameters. Such studies are crucial for the development of new pharmaceuticals and materials, offering a foundation for understanding the physicochemical properties of sulfonamide derivatives (Perlovich et al., 2008).

Antimicrobial and Anticancer Potential

The antimicrobial and anticancer activities of sulfonamide derivatives have been a significant focus of research. Novel compounds, including those structurally related to 4-(4-chlorophenylsulfonamido)-N-(3-cyanothiophen-2-yl)benzamide, have been synthesized and tested for their efficacy against various pathogens and cancer cell lines. For instance, indapamide derivatives have shown promising proapoptotic activity in melanoma cell lines, highlighting the potential therapeutic applications of sulfonamide derivatives in oncology (Yılmaz et al., 2015).

Materials Science Applications

Beyond biomedical applications, sulfonamide derivatives have been explored in materials science, particularly in the synthesis of polymers with specific functionalities. For example, the design and synthesis of new compounds containing biologically active segments, including sulfonamido groups, have led to materials with high biological activity, potentially useful in various industrial and biomedical applications (Fadel & Al-Azzawi, 2021).